Cas no 1805034-94-9 (Methyl 2-(aminomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 2-(aminomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-acetate
• CAS No: 1805034-94-9
• MF: C₁₁H₁₁F₂N₃O₂
• MW: 255.220749139786
• CID: 4877529
• Update Time: 2025-06-30

Methyl 2-(aminomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H11F2N3O2/c1-18-9(17)2-7-8(4-15)16-5-6(3-14)10(7)11(12)13/h5,11H,2,4,15H2,1H3
• InChI Key： GPILYBHYHPNKNX-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CN=C(CN)C=1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: -0.1
• Topological Polar Surface Area: 89

Additional information on Methyl 2-(aminomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-acetate

Methyl 2-(aminomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-acetate (CAS No. 1805034-94-9): A Comprehensive Overview

Methyl 2-(aminomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-acetate, identified by its CAS number 1805034-94-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, presents a unique combination of functional groups that make it a promising candidate for various biochemical applications.

The molecular architecture of Methyl 2-(aminomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-acetate encompasses several key features that contribute to its potential utility. The presence of an aminomethyl group at the 2-position and a cyano group at the 5-position introduces nucleophilic and electrophilic centers, respectively, which can be exploited in synthetic chemistry for the development of more complex molecules. Additionally, the difluoromethyl substituent at the 4-position enhances the compound's metabolic stability and binding affinity, making it an attractive scaffold for drug discovery.

In recent years, there has been a surge in research focused on identifying novel heterocyclic compounds with potential therapeutic benefits. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. Methyl 2-(aminomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-acetate stands out among these derivatives due to its unique structural features and reported biological properties.

One of the most compelling aspects of this compound is its potential role in the development of anti-inflammatory agents. Studies have demonstrated that pyridine-based molecules can modulate inflammatory pathways by interacting with specific enzymes and receptors. The aminomethyl group in Methyl 2-(aminomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-acetate provides a site for further functionalization, allowing researchers to design analogs with enhanced efficacy and selectivity. Furthermore, the cyano group can serve as a bioisostere for other functional groups, enabling the exploration of diverse chemical space.

The incorporation of a difluoromethyl group has been strategically employed in medicinal chemistry to improve pharmacokinetic properties such as lipophilicity and metabolic stability. This modification is particularly relevant in the context of drug development, where optimizing these properties can significantly enhance a drug's overall efficacy and safety profile. The presence of this group in Methyl 2-(aminomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-acetate suggests that it may exhibit improved bioavailability compared to related compounds lacking this substitution.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. Virtual screening techniques have been employed to identify potential hits from large libraries of compounds, including Methyl 2-(aminomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-acetate. These studies have revealed promising interactions between this compound and various biological targets, paving the way for further experimental validation.

In vitro studies have begun to unravel the mechanistic aspects of Methyl 2-(aminomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-acetate's biological effects. Initial experiments suggest that this compound may exert its pharmacological actions by inhibiting key enzymes involved in inflammatory pathways. The ability to modulate these pathways holds significant therapeutic potential for conditions such as rheumatoid arthritis, inflammatory bowel disease, and other chronic inflammatory disorders.

The synthesis of Methyl 2-(aminomethyl)-5-cyano-4-(difluoromethyl)pyridine-3-acetate represents a testament to the ingenuity of modern synthetic organic chemistry. The multi-step synthesis involves strategic transformations that highlight the versatility of pyridine chemistry. Key steps include nucleophilic substitution reactions, condensation reactions, and protection-deprotection strategies to install the desired functional groups in their correct positions.

The availability of this compound has opened new avenues for research in drug discovery programs worldwide. Academic institutions and pharmaceutical companies are increasingly exploring its potential as a lead molecule or as an intermediate in the synthesis of more complex drugs. The ease with which this compound can be modified further underscores its value as a versatile building block in medicinal chemistry.

The future prospects for Methyl 2-(aminomethl)-5-cyano-4-(difluoromethl)pyridine-3-acetate are bright, with ongoing research aimed at elucidating its full spectrum of biological activities and optimizing its pharmacological properties. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapeutic strategies.

In conclusion, Methyl 2-(aminomethl)-5-cyano-4-(difluoromethl)pyridine-3-acetate (CAS No. 1805034-94-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it a valuable tool for developing novel drugs targeting various diseases. As research progresses, this compound is expected to contribute substantially to advancements in medicinal chemistry and drug discovery.